Cas no 189310-14-3 (1-Butoxy-2-methylpent-1-EN-3-one)

• Product Name: 1-Butoxy-2-methylpent-1-EN-3-one
• CAS No: 189310-14-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2786493
• Update Time: 2023-08-07

1-Butoxy-2-methylpent-1-EN-3-one Chemical and Physical Properties

Names and Identifiers

• 1-BUTOXY-2-METHYLPENT-1-EN-3-ONE
• 1-Butoxy-2-methylpent-1-EN-3-one

• Inchi： 1S/C10H18O2/c1-4-6-7-12-8-9(3)10(11)5-2/h8H,4-7H2,1-3H3
• InChI Key： FMCASFFKQJFUQJ-UHFFFAOYSA-N
• SMILES： O(C=C(C)C(CC)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 159
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3